Cas no 1504688-84-9 (N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine)

• Product Name: N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine
• CAS No: 1504688-84-9
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5047847
• Update Time: 2025-05-24

N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4,2-dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine
• 6-N,2-dimethyl-4-N-(oxolan-2-ylmethyl)pyrimidine-4,6-diamine
• N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine

• Inchi： 1S/C11H18N4O/c1-8-14-10(12-2)6-11(15-8)13-7-9-4-3-5-16-9/h6,9H,3-5,7H2,1-2H3,(H2,12,13,14,15)
• InChI Key： VKNNAIFNOSHQQB-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC1C=C(NC)N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• XLogP3: 1.6
• Topological Polar Surface Area: 59.1

Additional information on N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine

N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine (CAS No. 1504688-84-9)

N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine is a versatile compound with the CAS registry number 1504688-84-9. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrimidine ring system with specific substituents that confer unique chemical and biological properties.

The pyrimidine ring in this compound is substituted at positions 4 and 6 with methyl and (tetrahydrofuran-2-yl)methyl groups, respectively. These substituents play a crucial role in determining the compound's physical and chemical properties. The methyl groups at position 4 contribute to the molecule's stability and lipophilicity, while the (tetrahydrofuran-2-yl)methyl group at position 6 introduces a cyclic ether moiety, which can participate in hydrogen bonding and other non-covalent interactions. This combination of substituents makes the compound suitable for a wide range of applications.

Recent studies have highlighted the potential of pyrimidine derivatives like N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine in drug discovery. For instance, researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory and anticancer properties. The compound's ability to form hydrogen bonds and its moderate lipophilicity make it an ideal candidate for designing drugs that can penetrate cellular membranes effectively.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in agrochemicals. Its ability to interact with biological systems makes it a promising candidate for developing pesticides and herbicides. Recent research has focused on optimizing its stability under environmental conditions to ensure its effectiveness in agricultural settings.

The synthesis of N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine involves a multi-step process that typically starts with the preparation of intermediate pyrimidine derivatives. The key steps include nucleophilic substitution reactions and cyclization processes that lead to the formation of the desired product. Researchers have developed efficient synthetic routes that minimize the use of hazardous reagents and reduce the overall environmental impact.

One of the most recent advancements in the synthesis of this compound involves the use of microwave-assisted reactions. This method has been shown to significantly accelerate the reaction process while maintaining high yields and purity levels. Such innovations highlight the ongoing efforts to improve the scalability and sustainability of chemical synthesis processes.

The physical properties of N4,2-Dimethyl-N6-((tetrahydrofuran-2-yl)methyl)pyrimidine have been extensively studied to understand its behavior under different conditions. For example, its melting point has been determined through differential scanning calorimetry (DSC), while its solubility in various solvents has been evaluated using high-performance liquid chromatography (HPLC). These studies provide valuable insights into its suitability for different applications.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various enzymes and receptors. For instance, it has demonstrated inhibitory activity against certain kinases involved in cancer cell proliferation. These findings underscore its potential as a lead compound for drug development programs.

Furthermore, computational studies have been conducted to predict the binding modes of this compound with target proteins. Molecular docking simulations have revealed that the (tetrahydrofuran-2